Cas no 835-24-5 (1-(2,4,6-trimethoxyphenyl)propan-2-ol)

• Product Name: 1-(2,4,6-trimethoxyphenyl)propan-2-ol
• CAS No: 835-24-5
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 5751106
• PubChem ID: 46193332
• Update Time: 2024-03-01

1-(2,4,6-trimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2,4,6-trimethoxy-α-methyl-
• 1-(2,4,6-trimethoxyphenyl)propan-2-ol
• SCHEMBL17831935
• 835-24-5
• EN300-1813789

• Inchi： 1S/C12H18O4/c1-8(13)5-10-11(15-3)6-9(14-2)7-12(10)16-4/h6-8,13H,5H2,1-4H3
• InChI Key： QOMRDZJCJCSSLB-UHFFFAOYSA-N
• SMILES： C1(CC(C)O)=C(OC)C=C(OC)C=C1OC

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Melting Point: 74-75 °C
• Boiling Point: 342.1±37.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes